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Compound of Interest

Compound Name: ACS-67

Cat. No.: B605159

Essential Safety and Handling Guide for ACS-67

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of ACS-67 (CAS Number: 1088434-86-9), a hydrogen sulfide-releasing derivative of
latanoprost acid. Adherence to these guidelines is essential to ensure a safe laboratory
environment.

Compound Information

Identifier Value

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-
hydroxy-5-phenylpentyl]cyclopentyl]-4-(3-thioxo-
3H-1,2-dithiol-5-yl)phenyl ester, 5Z-heptenoic

Chemical Name

acid
CAS Number 1088434-86-9
Molecular Formula C32H3805S3
Molecular Weight 598.8 g/mol

Personal Protective Equipment (PPE)
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Given that ACS-67 is a derivative of latanoprost and releases hydrogen sulfide, a combination

of precautions related to both substances is necessary.

Protection Type

Recommended PPE

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes and
potential eye irritation from the
compound or released

hydrogen sulfide.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber), lab coat, and closed-

toe shoes.[1]

Prevents skin contact, which

may cause irritation.[2]

Respiratory Protection

Work in a well-ventilated area
or under a chemical fume
hood.[3] For situations with
potential for significant
hydrogen sulfide release
(above 10 ppm), an air-
purifying respirator (APR) with
cartridges for acid gases
should be used. For
concentrations at or above 100
ppm, a self-contained
breathing apparatus (SCBA) is
required.[4][5]

ACS-67 is designed to release
hydrogen sulfide, a toxic gas.
[1][5] Proper ventilation and
respiratory protection are
critical to avoid inhalation,
which can cause severe health
effects.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of ACS-67 and ensure the

safety of laboratory personnel.
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Procedure

Guideline

General Handling

Avoid contact with eyes, skin, and clothing.[2]
Do not breathe dust, vapor, mist, or gas. Handle
in a well-ventilated area or under a chemical
fume hood.[3]

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated place.[3] Recommended
storage temperature is typically -20°C for long-

term stability.

Spill Management

In case of a spill, wear appropriate PPE, absorb
the spill with inert material (e.g., sand,
vermiculite), and collect it in a sealed container

for disposal.[2] Ensure adequate ventilation.

Disposal Plan

Dispose of ACS-67 and any contaminated materials in accordance with local, state, and

federal regulations for hazardous chemical waste.

Waste Type

Disposal Method

Unused ACS-67

Dispose of as hazardous chemical waste
through a licensed contractor. Do not dispose of

down the drain or in regular trash.

Contaminated Materials

Any materials that have come into contact with
ACS-67 (e.g., gloves, absorbent pads,
glassware) should be collected in a sealed,
labeled container and disposed of as hazardous

waste.

Empty Containers

Rinse empty containers thoroughly with a
suitable solvent (e.g., ethanol, DMSO) and
dispose of the rinsate as hazardous waste. The
rinsed container can then be disposed of

according to institutional guidelines.
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Experimental Workflow and Safety Decision Process

The following diagrams illustrate the general workflow for handling ACS-67 and the logical

steps for ensuring safety.
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Caption: General experimental workflow for handling ACS-67.
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Caption: Safety decision-making process for handling ACS-67.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ACS-67].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605159#personal-protective-equipment-for-handling-
acs-67]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://ohse.ca/hydrogen-sulfide-awareness/
https://www.benchchem.com/product/b605159#personal-protective-equipment-for-handling-acs-67
https://www.benchchem.com/product/b605159#personal-protective-equipment-for-handling-acs-67
https://www.benchchem.com/product/b605159#personal-protective-equipment-for-handling-acs-67
https://www.benchchem.com/product/b605159#personal-protective-equipment-for-handling-acs-67
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

